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Compound of Interest

Compound Name: MALT1 inhibitor MI-2

Cat. No.: B10761723 Get Quote

Essential Safety and Handling Guide for MALT1
Inhibitor MI-2
For researchers, scientists, and drug development professionals, the following provides

immediate and essential safety and logistical information for handling the MALT1 inhibitor MI-
2. This guide includes procedural steps for safe operations and disposal.

Hazard Identification and Personal Protective Equipment
(PPE)
The MALT1 inhibitor MI-2 is classified as harmful if swallowed, causes skin irritation, causes

serious eye irritation, and may cause respiratory irritation. Therefore, strict adherence to safety

protocols and the use of appropriate personal protective equipment are mandatory.

Recommended Personal Protective Equipment:
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Protection Type Specific Equipment Purpose

Eye/Face Protection
Safety goggles with side-

shields

To prevent eye contact which

can cause serious irritation.

Hand Protection Protective gloves
To avoid skin contact which

can cause irritation.

Skin and Body Protection Impervious clothing
To protect against skin

exposure.

Respiratory Protection Suitable respirator

To prevent inhalation of dust or

aerosols which may cause

respiratory irritation.

Operational and Handling Plan
Engineering Controls:

Work in a well-ventilated area.

Ensure a safety shower and eye wash station are readily accessible.

Precautions for Safe Handling:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke when using this product.

Avoid contact with skin and eyes.

Storage:

Store in a cool, well-ventilated area.

Keep the container tightly sealed.

Store locked up.
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Keep away from direct sunlight and sources of ignition.

Quantitative Data Summary

The following tables summarize key quantitative data for the MALT1 inhibitor MI-2.

Chemical and Physical Properties:

Property Value Source

Molecular Weight 455.72 g/mol

Molecular Formula C₁₉H₁₇Cl₃N₄O₃

CAS Number 1047953-91-2

Purity ≥98%

Solubility:

Solvent Maximum Concentration Source

DMSO 91 mg/mL (199.68 mM)

100 mM

Ethanol 20 mM

9.1 mg/mL (19.97 mM)

Storage Stability:

Condition Duration Source

Powder at -20°C 3 years

In solvent at -80°C 1 year

Stock solution at -80°C 2 years

Stock solution at -20°C 1 year
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Biological Activity:

Assay Cell Line Value Source

IC₅₀ (MALT1 cell-free

assay)
- 5.84 µM

GI₅₀ (Growth

Inhibition)
HBL-1 0.2 µM

TMD8 0.5 µM

OCI-Ly3 0.4 µM

OCI-Ly10 0.4 µM

Emergency and Disposal Plan
First Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, give cardiopulmonary

resuscitation (CPR).

In Case of Skin Contact: Wash off with plenty of soap and water. Take off contaminated

clothing and wash it before reuse.

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing.

If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a physician.

Accidental Release Measures:

Use full personal protective equipment.

Evacuate personnel to safe areas.

Prevent further leakage or spillage. Keep the product away from drains or water courses.

Absorb solutions with a liquid-binding material (e.g., diatomite, universal binders).
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Decontaminate surfaces and equipment by scrubbing with alcohol.

Disposal Plan:

Dispose of the substance and its container in accordance with all applicable local, state, and

federal regulations.

Experimental Protocols
The following are detailed methodologies for key experiments involving the MALT1 inhibitor
MI-2.

MALT1 Signaling Pathway
The diagram below illustrates the role of MALT1 in the NF-κB signaling pathway. Antigen

receptor engagement leads to the formation of the CBM complex (CARMA1, BCL10, MALT1),

which is crucial for NF-κB activation. MALT1's protease activity can cleave and inactivate A20,

a negative regulator of NF-κB signaling.
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Caption: MALT1 signaling pathway leading to NF-κB activation.

High-Throughput Screening for MALT1 Proteolytic
Activity Inhibitors
This protocol is used to identify inhibitors of MALT1's proteolytic activity.

Substrate Preparation: Use Ac-LRSR-AMC as the fluorescent substrate.

Reaction Measurement: Measure reactions at excitation/emission wavelengths of 360/465

nm.

Time Points: Take two time-point measurements for each reaction to eliminate false positives

from compound autofluorescence.
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Controls:

Positive Control: Use 300 nM Z-VRPR-FMK.

Negative Control: Use buffer only.

Percent Inhibition Calculation: Calculate the final percent inhibition using the provided

formula that normalizes against positive and negative controls.

Validation: Validate positive hits through concentration-response experiments with a dose

range of 0.122–62.5 µM to determine the IC₅₀ of the compounds.

Final Activity Validation: Validate activity using recombinant full-length wild-type MALT1.

Cell Proliferation Assay
This assay determines the effect of MI-2 on the proliferation of MALT1-dependent and -

independent cell lines.

Cell Lines:

MALT1-dependent: HBL-1, TMD8, OCI-Ly3, OCI-Ly10.

MALT1-independent: U2932, HLY-1, and GCB-DLBCL cell lines.

Treatment: Expose all cell lines to increasing concentrations of MI-2.

Incubation: Incubate the cells for 48 hours.

Proliferation Measurement: Determine cell proliferation by ATP quantification using a

luminescent method and by trypan blue dye exclusion.

Standard Curves: Calculate standard curves for each cell line by plotting the cell number

(determined by trypan blue) against their luminescence values.

Data Analysis:

Normalize cell viability in drug-treated cells to their respective controls to obtain fractional

viability.
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Present results as 1 - fractional viability.

Use CompuSyn software to determine the GI₂₅ and GI₅₀ values for MI-2.

To cite this document: BenchChem. [Personal protective equipment for handling MALT1
inhibitor MI-2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10761723#personal-protective-equipment-for-
handling-malt1-inhibitor-mi-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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